Cas no 87740-90-7 (Cyclododecanecarbonitrile, 1-(1-nitropropyl)-)

• Product Name: Cyclododecanecarbonitrile, 1-(1-nitropropyl)-
• CAS No: 87740-90-7
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 652788
• PubChem ID: 13199176
• Update Time: 2025-04-19

Cyclododecanecarbonitrile, 1-(1-nitropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(1-nitropropyl)cyclododecane-1-carbonitrile
• Cyclododecanecarbonitrile, 1-(1-nitropropyl)-
• 87740-90-7
• DTXSID80526798

• Inchi： 1S/C16H28N2O2/c1-2-15(18(19)20)16(14-17)12-10-8-6-4-3-5-7-9-11-13-16/h15H,2-13H2,1H3
• InChI Key： WECFBAIYIKMARP-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CC)C1(C#N)CCCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 69.6Ų